- 2-(Aminomethyl)phenols-Modified Boehmite Nanoparticles Based Catalysts for Carbon-Carbon Bond Formation ReactionsCatalysis Letters, 2023, 153(6), 1807-1817,
Diphenyl Properties
Names and Identifiers
-
- Biphenyl
- PHENYL BENZENE
- 1,1'-biphenyl
- 1,1'-Diphenyl
- DIPHENYL
- 'LGC' (1606)
- 'LGC' (2610)
- FEMA 3129
- Biphenyl solution
- Bibenzene
- carolidal
- cp390
- Lemonene
- mcs1572
- PHPH
- Xenene
- Phenylbenzene
- NCGC00254175-01
- BDBM50168002
- Biphenyl [BSI:ISO]
- Biphenyl, >=99%
- Biphenyl-UL-14C
- DTXSID4020161
- 1, 1'-Diphenyl
- Caswell No. 087
- NCGC00091836-01
- NSC 14916
- 1,1'-Biphenyl, 9CI
- DIPHENYL [MI]
- BIDD:ER0669
- WLN: RR
- 92-52-4
- Tox21_202108
- EPA Pesticide Chemical Code 017002
- NSC14916
- W-100283
- EC 202-163-5
- AI3-00036
- Diphenyl,(S)
- 4819-98-1
- BIPHENYL [ISO]
- Tetrosin LY
- EN300-18009
- F9995-1632
- BIPHENYL [FHFI]
- Tox21_300167
- 2L9GJK6MGN
- AKOS000119944
- Biphenyl 100 microg/mL in Methanol
- Biphenyl, ReagentPlus(R), 99.5%
- 4,4'-biphenyl
- E230
- MFCD00003054
- CAS-92-52-4
- HSDB 530
- FT-0602830
- BIPHENYL [USP-RS]
- 26008-28-6
- NCGC00259657-01
- bmse000506
- NS00010251
- FEMA No. 3129
- B0465
- E-230
- DIPHENYL-4-D1
- meta biphenyl
- CP 390
- Biphenyl, certified reference material, TraceCERT(R)
- Biphenyl, analytical standard
- B0224
- 68409-73-4
- MCS 1572
- Biphenyl, Vetec(TM) reagent grade, 99%
- CCRIS 935
- BNL
- Biphenyl, PESTANAL(R), analytical standard
- DIPHENYL [MART.]
- diphenyl, 14C-labeled
- UNII-2L9GJK6MGN
- BS-42211
- INS NO.230
- EINECS 202-163-5
- 1,1-Biphenyl
- DIPHENYL-4,4'-D2
- Carolid AL
- InChI=1/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10
- CHEBI:17097
- 4-Biphenyl
- C06588
- NCGC00091836-03
- Biphenyl 10 microg/mL in Cyclohexane
- NCGC00091836-02
- 6120-99-6
- NSC-14916
- Q410915
- Biphenyl, United States Pharmacopeia (USP) Reference Standard
- CHEMBL14092
- INS-230
- DTXCID60161
- Phenador-X
- BIPHENYL [HSDB]
- NCGC00091836-04
- bi-phenyl
- 1,1''-biphenyl
- Biphenyl,99%
- Fenbufen Imp. C (EP): Biphenyl
- DB-038208
- DIPHENYL (MART.)
- USEPA/OPP Pesticide Code: 017002
- Dibenzene
- Phenylbenzene, 1,1'Biphenyl
- G77244
- Diphenyl (OSHA)
- STL264192
- Diphenyl (Biphenyl)
- BIPHENYL (USP-RS)
- Biphenyl (ACGIH:OSHA)
- +Expand
-
- MFCD00003054
- ZUOUZKKEUPVFJK-UHFFFAOYSA-N
- 1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H
- C1=CC=C(C=C1)C2=CC=CC=C2
- 1634058
Computed Properties
- 154.07825g/mol
- 0
- 4
- 0
- 0
- 1
- 154.07825g/mol
- 154.07825g/mol
- 0Ų
- 12
- 100
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- Pleasant, peculiar odor
- 5.31 (USCG, 1999) (Relative to Air)
- 6.15 (Octanol-Air partition coefficient)
- 3.08e-04 atm-m3/mole
- 7.20e-12 cm3/molecule*sec
- Very stable in acidic & alkaline media.
- 1004 °F (USCG, 1999)
- This substance decomposes on heating producing toxic gases, acrid smokes and fumes.
- 0.98 cSt at 100 °C
- 624.3 kJ/mol
- 397.0 J/g at 100 °C
- 7.95 eV
- 3.35360
- 0.00000
- 3314
- 1.475
- Insoluble
- 255 °C(lit.)
- 68-70 °C (lit.)
- 9.46 mmHg ( 115 °C)
- Fahrenheit: 230 ° f
Celsius: 110 ° c - 2699
- Soluble in alcohol and ether
- 2000 μg/mL in methanol
- White to light yellow flake crystals, sharp smell, diluted with a rose like aroma.
- Stable. Combustible. Incompatible with strong oxidising agents.
- Insoluble in water, soluble in ether, ethanol, carbon tetrachloride, dialanes, aromatic hydrocarbons, etc. 9.1% dissolved in ethanol at 19.5 ℃.
- Sensitive to humidity
- 0.992
Diphenyl Security Information
- GHS07 GHS09
- DU8050000
- 2
- S23-S60-S61
- III
- R36/37/38; R50/53
- Xi N
- UN 3077
- H315,H319,H335,H410
- P261,P273,P305+P351+P338,P501
- dangerous
- 2-8°C
- III
- 36/37/38-50/53
- Warning
- Yes
- LD50 orally in rats: 3280 mg/kg (Deichmann)
- 0.6%, 111°F
- 9
Diphenyl Customs Data
- 2902909010
-
China Customs Code:
2902909010Overview:
2902909010 biphenyl.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909010 1,1'-biphenyl.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:2.0%.General tariff:30.0%
Diphenyl Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: (3-Aminopropyl)triethoxysilane (reaction products with boehmite and 2-(phenyl(tosyl)methyl)phenol or (chloromethylene)dibenzene) , Boehmite (Al(OH)O) , Palladium , 2-[[(4-Methylphenyl)sulfonyl]phenylmethyl]phenol (reaction products with boehmite-NH2) Solvents: Ethanol , Water ; 2.5 h, 25 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Bis(1,4-diazabicyclo[2.2.2]octane-κN1)tetra-μ3-iodotetracopper Solvents: Methanol ; 5 h, 27 °C
Reference
Cu(I) metal organic framework catalyzed C-C and C-N coupling reactions
Tetrahedron Letters,
2014,
55(38),
5256-5260
,
Diphenyl Raw materials
Diphenyl Preparation Products
Diphenyl Related Literature
-
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Cheng Chen,Yu-Xia Wang,Song-Bo Li,Qiong-You Wu New J. Chem. 2022 46 12711
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Florimond Cumine,Shengze Zhou,Tell Tuttle,John A. Murphy Org. Biomol. Chem. 2017 15 3324
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Furen Zhang,Haibin Song,Guofu Zi Dalton Trans. 2011 40 1547
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Subhashree S. Panda,Nagendra K. Sharma Org. Biomol. Chem. 2023 21 1468
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Cassandre Quinton,Valérie Alain-Rizzo,Cécile Dumas-Verdes,Gilles Clavier,Pierre Audebert RSC Adv. 2015 5 49728